N1-(2-hydroxy-2-(thiophen-2-yl)propyl)-N2-(2-(methylthio)phenyl)oxalamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-ylpropyl)-N'-(2-methylsulfanylphenyl)oxamide
• InChI: InChI=1S/C16H18N2O3S2/c1-16(21,13-8-5-9-23-13)10-17-14(19)15(20)18-11-6-3-4-7-12(11)22-2/h3-9,21H,10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: ARUUTFJLEFNCGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NC1=CC=CC=C1SC)(C2=CC=CS2)O
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

“N1-(2-hydroxy-2-(thiophen-2-yl)propyl)-N2-(2-(methylthio)phenyl)oxalamide” is a complex organic compound. It contains several functional groups including an oxalamide group, a thiophenyl group, and a methylthio group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon chain. Detailed structural analysis would typically involve techniques like X-ray crystallography, NMR spectroscopy, and FT-IR spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the oxalamide group might undergo hydrolysis under certain conditions, while the thiophenyl and methylthio groups might participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

Coordination Environment and Properties

Research by Rajput et al. (2015) on phenylmercury(II) β-oxodithioester complexes, including compounds with ligand frameworks similar to the one , suggests potential applications in understanding coordination environments and properties of metal complexes. These studies could inform the development of new materials with semiconducting properties and luminescence characteristics (Rajput et al., 2015).

Antiproliferative Activity Against Cancer Cells

Haridevamuthu et al. (2023) investigated hydroxyl-containing benzo[b]thiophene analogs for their antiproliferative activity against cancer cells, highlighting the role of hydroxyl groups in anticancer activity. This research could suggest potential applications in developing anticancer therapies by exploring the reactivity and biological interactions of compounds with similar structural features (Haridevamuthu et al., 2023).

Copper-Catalyzed Coupling Reactions

The work by De et al. (2017) on the use of Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide in catalyzing Goldberg amidation suggests potential applications in synthetic chemistry, particularly in facilitating the coupling of (hetero)aryl chlorides and amides. This area of research may provide insights into novel catalytic systems for efficient bond-forming reactions (De et al., 2017).

Reactivity and Synthesis of Heterocyclic Compounds

Research on the reactivity of thieno[2,3-b]pyridine-2,3-diamines by Lipunov et al. (2007) offers a glimpse into the synthetic routes and chemical reactivity of sulfur-containing heterocyclic compounds, which could be relevant for the synthesis and application of N1-(2-hydroxy-2-(thiophen-2-yl)propyl)-N2-(2-(methylthio)phenyl)oxalamide in various chemical transformations (Lipunov et al., 2007).